Cas no 164262-42-4 ((S)-Ethyl 2-amino-2-ethylhexanoate)

• Product Name: (S)-Ethyl 2-amino-2-ethylhexanoate
• CAS No: 164262-42-4
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 110419
• PubChem ID: 9990007
• Update Time: 2025-04-18

(S)-Ethyl 2-amino-2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-amino-2-ethylhexanoate
• (S)‐2‐AMINO‐2‐ETHYLHEXANOIC ACID ETHYL ESTER
• L-Norleucine, 2-ethyl-,ethyl ester
• (S)-2-Amino-2-ethylhexanoic acid ethyl ester
• (S)-Beg-OEt
• A80205
• AG-E-14081
• CTK4D1768
• ethyl ((s)-2-amino-2-ethyl (hexanoate
• ethyl (S)-2-amino-2-ethylhexanoate
• ethyl (S)-2-butyl-2-ethylglycinate
• FT-0693307
• KB-50625
• AKOS006294446
• DTXSID60433739
• Ethyl(S)-2-amino-2-ethylhexanoate
• MFCD05663536
• Ethyl 2-ethyl-L-norleucinate
• 164262-42-4
• ethyl (2S)-2-amino-2-ethylhexanoate

• MDL： MFCD05663536
• Inchi： 1S/C10H21NO2/c1-4-7-8-10(11,5-2)9(12)13-6-3/h4-8,11H2,1-3H3/t10-/m0/s1
• InChI Key： PUFPKUWTAGCFPT-JTQLQIEISA-N
• SMILES： O(CC)C([C@](CC)(CCCC)N)=O

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32
• LogP: 2.54750